4-{[(3,4-Dimethoxyphenyl)carbonyl]amino}butanoic acid

• Molecular Formula: C13H17NO5
• Molecular Weight: 267.28 g/mol
• IUPAC Name: 4-[(3,4-dimethoxybenzoyl)amino]butanoic acid
• InChI: InChI=1S/C13H17NO5/c1-18-10-6-5-9(8-11(10)19-2)13(17)14-7-3-4-12(15)16/h5-6,8H,3-4,7H2,1-2H3,(H,14,17)(H,15,16)
• InChI Key: CXOSDIHGRCYTOD-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NCCCC(=O)O)OC

Description

4-{[(3,4-Dimethoxyphenyl)carbonyl]amino}butanoic acid, also known as Boc-Dab, is a synthetic amino acid that has gained significant attention in scientific research due to its potential applications in drug discovery and development.

Mechanism of Action

4-{[(3,4-Dimethoxyphenyl)carbonyl]amino}butanoic acid exerts its effects through its interaction with enzymes and other proteins. It can bind to the active site of enzymes and inhibit their activity, or it can bind to other proteins and affect their function. The exact mechanism of action of 4-{[(3,4-Dimethoxyphenyl)carbonyl]amino}butanoic acid is still being studied, but it is thought to involve the formation of stable complexes with its target proteins.
Biochemical and Physiological Effects
4-{[(3,4-Dimethoxyphenyl)carbonyl]amino}butanoic acid has been shown to have a variety of biochemical and physiological effects, depending on its target protein. For example, its inhibition of DPP-IV can lead to increased insulin secretion and improved glucose tolerance, making it a potential therapeutic target for diabetes. Its inhibition of cathepsin L can lead to decreased immune response and reduced inflammation, making it a potential therapeutic target for autoimmune diseases.

Advantages and Limitations for Lab Experiments

4-{[(3,4-Dimethoxyphenyl)carbonyl]amino}butanoic acid has several advantages for lab experiments, including its stability and ease of synthesis. It can also be used to create peptides with specific sequences and properties, making it a useful tool for drug discovery and development. However, its inhibitory effects on enzymes and other proteins can make it difficult to study their normal function in cells and tissues.

Future Directions

There are several future directions for research on 4-{[(3,4-Dimethoxyphenyl)carbonyl]amino}butanoic acid, including its potential therapeutic applications in diabetes and autoimmune diseases. It could also be used in the synthesis of new peptides with antimicrobial or anticancer properties. Further studies are needed to fully understand its mechanism of action and its effects on different proteins and cells. Overall, 4-{[(3,4-Dimethoxyphenyl)carbonyl]amino}butanoic acid has significant potential for scientific research and drug discovery.

Synthesis Methods

4-{[(3,4-Dimethoxyphenyl)carbonyl]amino}butanoic acid can be synthesized using a variety of methods, including solid-phase peptide synthesis and solution-phase synthesis. The solid-phase peptide synthesis method involves attaching the 4-{[(3,4-Dimethoxyphenyl)carbonyl]amino}butanoic acid amino acid to a resin, which is then used to build the desired peptide sequence. The solution-phase synthesis method involves combining the 4-{[(3,4-Dimethoxyphenyl)carbonyl]amino}butanoic acid amino acid with other amino acids in solution to form the desired peptide sequence. Both methods require careful purification and characterization of the final product to ensure its purity and identity.

Scientific Research Applications

4-{[(3,4-Dimethoxyphenyl)carbonyl]amino}butanoic acid has been used in a variety of scientific research applications, including drug discovery and development. It has been shown to have inhibitory effects on enzymes such as dipeptidyl peptidase IV (DPP-IV) and cathepsin L, which are involved in various physiological processes such as glucose metabolism and immune response. 4-{[(3,4-Dimethoxyphenyl)carbonyl]amino}butanoic acid has also been used in the synthesis of peptides with potential therapeutic applications, such as antimicrobial peptides and peptide-based vaccines.